Cas no 18470-09-2 (O,O-dimethyl O-[5-methyl-2-(propan-2-yl)cyclohexyl] phosphorothioate)
![O,O-dimethyl O-[5-methyl-2-(propan-2-yl)cyclohexyl] phosphorothioate structure](https://www.kuujia.com/scimg/cas/18470-09-2x500.png)
18470-09-2 structure
Product name:O,O-dimethyl O-[5-methyl-2-(propan-2-yl)cyclohexyl] phosphorothioate
O,O-dimethyl O-[5-methyl-2-(propan-2-yl)cyclohexyl] phosphorothioate Chemical and Physical Properties
Names and Identifiers
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- O,O-dimethyl O-[5-methyl-2-(propan-2-yl)cyclohexyl] phosphorothioate
- dimethoxy-(5-methyl-2-propan-2-ylcyclohexyl)oxy-sulfanylidene-λ<sup>5</sup>-phosphane
- O,O-Dimethylphosphonothionate of menthol
- DTXSID30939874
- Phosphorothioic acid, O,O-dimethyl O-p-menth-3-yl ester
- O,O-Dimethyl O-p-menth-3-ylphosphorothioate
- 18470-09-2
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- Inchi: InChI=1S/C12H25O3PS/c1-9(2)11-7-6-10(3)8-12(11)15-16(17,13-4)14-5/h9-12H,6-8H2,1-5H3
- InChI Key: XBNXMZGGZRCJQS-UHFFFAOYSA-N
- SMILES: CC1CCC(C(C1)OP(=S)(OC)OC)C(C)C
Computed Properties
- Exact Mass: 280.12635
- Monoisotopic Mass: 280.12620283g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 275
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 59.8Ų
Experimental Properties
- PSA: 27.69
O,O-dimethyl O-[5-methyl-2-(propan-2-yl)cyclohexyl] phosphorothioate Related Literature
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Jingxiang Zhao,Lichang Yin,Zhongfang Chen J. Mater. Chem. A, 2019,7, 13284-13292
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2. Book reviews
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Yanping Chen,Melis S. Duyar,Vitaly V. Ordomsky,Andrei Y. Khodakov Chem. Soc. Rev., 2021,50, 2337-2366
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Przemysław Biegański,Łukasz Szczupak,Konrad Kowalski RSC Chem. Biol., 2021,2, 368-386
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5. Back matter
18470-09-2 (O,O-dimethyl O-[5-methyl-2-(propan-2-yl)cyclohexyl] phosphorothioate) Related Products
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